Cas no 2172226-49-0 (4-fluoro-3-(thiophen-2-yl)phenylmethanethiol)

• Product Name: 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol
• CAS No: 2172226-49-0
• MF: C₁₁H₉FS₂
• MW: 224.317563772202
• CID: 6102273
• PubChem ID: 165521002
• Update Time: 2025-06-27

4-fluoro-3-(thiophen-2-yl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol
• [4-fluoro-3-(thiophen-2-yl)phenyl]methanethiol
• EN300-1289462
• 2172226-49-0

• Inchi： 1S/C11H9FS2/c12-10-4-3-8(7-13)6-9(10)11-2-1-5-14-11/h1-6,13H,7H2
• InChI Key： KIKIQIJZZWBAAN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C=CC(CS)=C1)F

Computed Properties

• Exact Mass: 224.01297080g/mol
• Monoisotopic Mass: 224.01297080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.2Ų

Additional information on 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol

Recent Advances in the Study of 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol (CAS: 2172226-49-0) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol (CAS: 2172226-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol-containing aromatic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block for more complex molecules.

One of the key areas of interest is the role of 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol in the development of novel therapeutic agents. Researchers have explored its incorporation into small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing potent inhibitors of protein kinases involved in cancer progression. The compound's thiol group facilitates covalent binding to target proteins, enhancing inhibitory activity and selectivity.

In addition to its pharmacological applications, 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol has been investigated for its utility in chemical biology. Its ability to undergo selective thiol-disulfide exchange reactions makes it a valuable tool for bioconjugation and protein labeling. A recent study in ACS Chemical Biology highlighted its use in site-specific protein modification, enabling the development of novel probes for studying protein function and interactions. The fluorine atom in the compound further enhances its reactivity and stability, making it suitable for diverse experimental conditions.

The synthesis of 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol has also been a focus of recent research. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. A 2022 publication in Organic Letters detailed an efficient, one-pot synthesis route that minimizes byproduct formation and simplifies purification. These advancements are critical for scaling up production and facilitating further research into the compound's applications.

Despite these promising developments, challenges remain in the widespread adoption of 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol. Issues such as its stability under physiological conditions and potential off-target effects in biological systems require further investigation. Ongoing studies are addressing these concerns through structural optimization and in-depth mechanistic studies. For example, a recent preprint on bioRxiv reported the design of derivatives with improved pharmacokinetic properties, paving the way for preclinical evaluation.

In conclusion, 4-fluoro-3-(thiophen-2-yl)phenylmethanethiol (CAS: 2172226-49-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties offer numerous opportunities for innovation in drug discovery and bioconjugation. Continued exploration of its synthesis, reactivity, and biological activities will undoubtedly yield valuable insights and applications in the coming years.